5,7-dibutoxy-4-methyl-3-propyl-2H-chromen-2-one
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Description
Scientific Research Applications
- 5,7-dibutoxy-4-methyl-3-propyl-2H-chromen-2-one serves as a fluorescent label in enzyme trace assays. Its fluorescence properties make it valuable for detecting and quantifying minute amounts of enzymes in biological samples .
- In glycomics research, this compound acts as a matrix for analyzing sulfated disaccharides. It forms a co-matrix with 6-azido-2-thiothymidine, facilitating the analysis of neutral and sialylated trisaccharides and tetrasaccharides after sulfation .
- Scientists have developed a new type of AMC-based fluorescent substrate for cysteine aminopeptidases (including other hydrolytic enzymes). This substrate allows precise enzymatic activity measurements and drug discovery applications .
- In enzyme assays, 5,7-dibutoxy-4-methyl-3-propyl-2H-chromen-2-one serves as a reference compound. Its known properties aid in identifying and characterizing enzymes in complex biological mixtures .
Fluorescent Labeling Reagent
Matrix for Carbohydrate Analysis
Novel Fluorescent Substrate for Cysteine Aminopeptidases
Reference Compound in Enzyme Identification
properties
IUPAC Name |
5,7-dibutoxy-4-methyl-3-propylchromen-2-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H30O4/c1-5-8-11-23-16-13-18(24-12-9-6-2)20-15(4)17(10-7-3)21(22)25-19(20)14-16/h13-14H,5-12H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LYIHVHBYEVLWRO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCOC1=CC2=C(C(=C(C(=O)O2)CCC)C)C(=C1)OCCCC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H30O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5,7-dibutoxy-4-methyl-3-propyl-2H-chromen-2-one |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.